![molecular formula C15H25NO2 B7633642 1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one](/img/structure/B7633642.png)
1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one
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Overview
Description
1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one, also known as DMAP, is a highly versatile organic compound that has gained significant attention in the field of organic chemistry due to its unique structure and diverse applications. In
Scientific Research Applications
1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one has a wide range of applications in scientific research, including organic synthesis, catalysis, and chemical analysis. In organic synthesis, this compound is commonly used as a catalyst in the synthesis of esters, amides, and other organic compounds. This compound is also used in the analysis of various chemicals, including amino acids and peptides.
Mechanism of Action
1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one acts as a nucleophilic catalyst, which means that it can donate a pair of electrons to a reaction center. In organic synthesis, this compound acts as a catalyst by facilitating the formation of an intermediate compound that can then react with other compounds to form the desired product. In chemical analysis, this compound reacts with various chemicals to form a complex that can be detected and analyzed.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that this compound may have anti-inflammatory and anti-tumor properties. This compound has also been shown to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one in lab experiments is its versatility as a catalyst and its ability to facilitate the synthesis of a wide range of organic compounds. However, this compound can be expensive and difficult to handle, and its use may require specialized equipment and expertise.
Future Directions
There are several potential future directions for the use of 1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one in scientific research. One area of interest is the development of new catalysts that are more efficient and cost-effective than this compound. Another area of interest is the application of this compound in the development of new drugs and treatments for various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
1-(7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one can be synthesized through various methods, including the reaction of 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decan-9-amine with pent-4-en-1-one in the presence of a catalyst such as triethylamine. Another method involves the reaction of 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decan-9-amine with acetylacetone in the presence of a base such as sodium hydride.
properties
IUPAC Name |
1-(7,7-dimethyl-6-oxa-9-azaspiro[4.5]decan-9-yl)pent-4-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO2/c1-4-5-8-13(17)16-11-14(2,3)18-15(12-16)9-6-7-10-15/h4H,1,5-12H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMMOFRKRPUIFRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CC2(O1)CCCC2)C(=O)CCC=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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